2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide

• Molecular Formula: C19H18N4S2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 6-[(2,5-dimethylphenyl)sulfanylmethyl]-3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4S2/c1-12-5-4-6-15(9-12)18-20-21-19-23(18)22-17(25-19)11-24-16-10-13(2)7-8-14(16)3/h4-10H,11H2,1-3H3
• InChI Key: UDSMBJJZOYMEIL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)SCC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)CSC4=C(C=CC(=C4)C)C

Description

2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide is not fully understood. However, studies have suggested that the compound may act by inhibiting enzymes involved in various biological processes, such as DNA synthesis and cell division.
Biochemical and Physiological Effects:
Studies have shown that 2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide exhibits a range of biochemical and physiological effects. These effects include inhibition of tumor cell growth, inhibition of fungal and bacterial growth, and inhibition of corrosion.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide in lab experiments include its relatively simple synthesis method and its potential for use in a range of applications. However, the limitations include the need for further studies to fully understand the mechanism of action and the potential for toxicity.

Future Directions

There are several future directions for research on 2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide. These include further studies on its potential applications in medicinal chemistry, materials science, and environmental science, as well as studies on its mechanism of action and toxicity. Additionally, there is potential for the development of novel compounds based on the structure of 2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide.

Synthesis Methods

The synthesis of 2,5-Dimethylphenyl [3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl sulfide involves the reaction between 2,5-dimethylphenyl isothiocyanate and 3-(3-methylphenyl)-4-amino-5-mercapto-1,2,4-triazole in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then reduced to yield the final product.

Scientific Research Applications

The compound has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, the compound has been shown to exhibit antitumor, antifungal, and antibacterial activities. In materials science, the compound has been used as a building block for the synthesis of novel materials with interesting properties. In environmental science, the compound has been studied for its potential as a corrosion inhibitor.